Cas no 130189-62-7 (Acetamide,N,N'-(6,12-diphenyldibenzo[b,f][1,5]diazocine-2,8-diyl)bis- (9CI))

• Product Name: Acetamide,N,N'-(6,12-diphenyldibenzo[b,f][1,5]diazocine-2,8-diyl)bis- (9CI)
• CAS No: 130189-62-7
• MF: C₃₀H₂₄N₄O₂
• MW: 472.537166595459
• CID: 185934
• PubChem ID: 5747727
• Update Time: 2025-04-19

Acetamide,N,N'-(6,12-diphenyldibenzo[b,f][1,5]diazocine-2,8-diyl)bis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetamide,N,N'-(6,12-diphenyldibenzo[b,f][1,5]diazocine-2,8-diyl)bis- (9CI)
• N-[(6Z,12Z)-2-acetamido-6,12-diphenylbenzo[c][1,5]benzodiazocin-8-yl]acetamide
• 1,8-Diacetamido-6,12-diphenyldibenzo(b,f)(1,5)diazocine
• Acetamide, N,N'-(6,12-diphenyldibenzo(b,f)(1,5)diazocine-2,8-diyl)bis-
• 130189-62-7
• BRN 4215035

• Inchi： 1S/C30H24N4O2/c1-19(35)31-23-13-15-27-25(17-23)29(21-9-5-3-6-10-21)34-28-16-14-24(32-20(2)36)18-26(28)30(33-27)22-11-7-4-8-12-22/h3-18H,1-2H3,(H,31,35)(H,32,36)/b29-25-,30-26-,33-27-,33-30-,34-28-,34-29-
• InChI Key： BDPAADFEOANKJX-CBGMJKNYSA-N
• SMILES： O=C(C)NC1C=CC2C(C=1)=C(C1C=CC=CC=1)N=C1C=CC(=CC1=C(C1C=CC=CC=1)N=2)NC(C)=O |t:10,19,26,35|

Computed Properties

• Exact Mass: 472.19012
• Monoisotopic Mass: 472.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 1100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 82.9Ų

Experimental Properties

• PSA: 82.92